BENGHE Foundational & Exploratory

Check Availability & Pricing

Introduction: Navigating the Nomenclature of
Key Synthetic Intermediates

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

[3-(Aminomethyl)phenoxy]acetic
Compound Name: _
acid
CAS No.: 115464-36-3
Cat. No.: B13650013
\- 7

In the landscape of medicinal chemistry and drug development, precision in molecular
architecture is paramount. The nomenclature of organic compounds serves as the universal
language for this precision. However, subtle differences in naming can lead to vastly different
molecules with distinct properties and applications. This guide addresses two such compounds:
[3-(Aminomethyl)phenoxylacetic acid and its structural isomer, 3-Aminomethyl-phenylacetic
acid. While their names are similar, the presence or absence of a phenoxy ether linkage
fundamentally alters their chemical nature.

This technical guide will provide a comprehensive overview of both molecules, with a particular
focus on the more extensively characterized 3-Aminomethyl-phenylacetic acid, for which a
greater body of scientific literature and data is available. We will delve into their chemical
identifiers, molecular structures, physicochemical properties, and potential applications,
particularly in the burgeoning field of targeted protein degradation.

Part 1: [3-(Aminomethyl)phenoxy]acetic Acid

This molecule, characterized by an ether bond connecting the phenyl ring to the acetic acid
moiety, is a less commonly cited compound in scientific literature compared to its isomer.

Chemical Identifiers and Molecular Structure

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b13650013?utm_src=pdf-interest
https://www.benchchem.com/product/b13650013?utm_src=pdf-body
https://www.benchchem.com/product/b13650013?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13650013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

While a specific CAS number for [3-(Aminomethyl)phenoxyJacetic acid is not readily found in
major chemical databases, we can infer its properties from the closely related compound, (3-
Aminophenoxy)acetic acid.

o Parent Compound CAS Number: 6274-24-4 (for (3-Aminophenoxy)acetic acid)[1][2]
e Inferred Molecular Formula: CoH11NOs
« Inferred Molecular Weight: 181.19 g/mol

The key structural feature is the aminomethyl group (-CHzNH3z) at the meta-position of the
phenoxy ring.

Caption: Molecular Structure of [3-(Aminomethyl)phenoxy]Jacetic acid

Physicochemical Properties

The properties of this compound are extrapolated from its parent and related structures.

Property Value (Estimated) Source
Molecular Formula CoH11NOs N/A
Molecular Weight 181.19 g/mol N/A
Appearance Solid N/A
- Soluble in DMSO, Methanol,
Solubility [3]
Water
pKa ~4.0 (for the carboxylic acid) [3]

Synthesis and Applications

The synthesis of phenoxyacetic acids generally involves the reaction of a phenol with
chloroacetic acid under basic conditions[4][5]. For the target molecule, a potential synthetic
route would involve using 3-hydroxybenzylamine, with the amino group protected, as the
starting phenol.
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Due to the presence of both an acidic carboxylic acid group and a basic amino group, this
molecule could serve as a versatile linker in drug development, connecting different molecular
fragments. However, specific applications are not well-documented in peer-reviewed literature.

Part 2: 3-Aminomethyl-phenylacetic Acid

This isomer, lacking the ether oxygen, is more prominently featured in chemical supplier
catalogs and scientific databases. It is a valuable building block in medicinal chemistry.

Chemical Identifiers and Molecular Structure
o CAS Number: 113520-43-7[6]

Molecular Formula: CoH11NO2[6]

Molecular Weight: 165.19 g/mol [6]

IUPAC Name: 2-[3-(aminomethyl)phenyl]acetic acid[6]

SMILES: C1=CC(=CC(=C1)CN)CC(=0)OJ[6]

Caption: Molecular Structure of 3-Aminomethyl-phenylacetic acid

Physicochemical Properties

The following table summarizes the key physicochemical properties of 3-Aminomethyl-
phenylacetic acid.

Property Value Source
Molecular Formula CoH11NO:2 [6]
Molecular Weight 165.19 g/mol [6]
Appearance Light Beige Solid [3]
Melting Point 147-150 °C [3]
XLogP3 -1.8 [6]
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Synthesis and Applications in Drug Development

Synthesis: An industrial preparation method for the related compound, 3-aminophenylacetic
acid, has been patented[7]. This multi-step synthesis starts from p-nitrophenylacetonitrile and
proceeds through reduction, acetylation, nitration, hydrolysis, esterification, deamination, and
further reduction and hydrolysis steps[7]. The synthesis of 3-Aminomethyl-phenylacetic acid
would involve a similar multi-step process, likely starting from a commercially available
phenylacetic acid derivative.

Applications: This compound is particularly relevant in the field of PROteolysis TArgeting
Chimeras (PROTACSs). PROTACSs are heterobifunctional molecules that recruit a target protein
to an E3 ubiquitin ligase, leading to the target's ubiquitination and subsequent degradation by
the proteasome. 2-(3-(Aminomethyl)phenyl)acetic acid can be used as a linker in the synthesis
of these complex molecules[8]. For instance, it has been utilized in the synthesis of DU-14, a
PROTAC targeting PTP1B/TC-PTP for cancer immunotherapy|[8].

The bifunctional nature of the molecule, with its carboxylic acid and amine functionalities,
allows for orthogonal chemical modifications, making it an ideal scaffold for building the linker
component of a PROTAC.

Safety and Handling

Safety data for related compounds indicate that this class of molecules should be handled with
care.

e Hazards: May be harmful if swallowed, cause skin irritation, and serious eye irritation[9][10].
May also cause respiratory irritation[9][10].

e Handling Precautions:

[¢]

Avoid contact with skin and eyes|[9].

[¢]

Do not breathe dust[9].

o

Use only in a well-ventilated area[10].

o

Wear appropriate personal protective equipment (PPE), including gloves, protective
clothing, and eye/face protection[10].
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o Storage:
o Keep container tightly closed[9][10].

o Store in a dry, cool, and well-ventilated place[9][10].

Experimental Protocol: General Procedure for
Amide Coupling

The carboxylic acid moiety of 3-Aminomethyl-phenylacetic acid is a common handle for
conjugation. Below is a representative protocol for coupling this molecule to a primary amine, a
fundamental step in linker synthesis for PROTACs.

Obijective: To form an amide bond between 3-Aminomethyl-phenylacetic acid and a generic
primary amine (R-NH2).

Materials:

3-Aminomethyl-phenylacetic acid

* R-NH:2 (a generic primary amine)

e N,N-Dimethylformamide (DMF)

» N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

¢ Hydroxybenzotriazole (HOBL)

e N,N-Diisopropylethylamine (DIPEA)

o Saturated aqueous sodium bicarbonate

e Brine

o Ethyl acetate

e Anhydrous magnesium sulfate
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Procedure:

e Reaction Setup: In a round-bottom flask, dissolve 3-Aminomethyl-phenylacetic acid (1.0
equivalent) in DMF.

o Rationale: DMF is a polar aprotic solvent that effectively dissolves the reactants.

o Activation of Carboxylic Acid: Add EDC (1.2 equivalents) and HOBt (1.2 equivalents) to the
solution. Stir at room temperature for 30 minutes.

o Rationale: EDC is a coupling agent that activates the carboxylic acid, making it susceptible
to nucleophilic attack. HOBLt is added to suppress side reactions and improve the
efficiency of the coupling.

o Addition of Amine: Add the primary amine (R-NHz) (1.1 equivalents) and DIPEA (2.0
equivalents) to the reaction mixture.

o Rationale: DIPEA is a non-nucleophilic base used to neutralize the hydrochloride salt of
EDC and any acid formed during the reaction.

e Reaction Monitoring: Allow the reaction to stir at room temperature overnight. Monitor the
progress of the reaction by Thin Layer Chromatography (TLC).

e Work-up: a. Dilute the reaction mixture with ethyl acetate. b. Wash with saturated aqueous
sodium bicarbonate (3x), followed by brine (1x).

o Rationale: The aqueous washes remove unreacted reagents and water-soluble
byproducts. c. Dry the organic layer over anhydrous magnesium sulfate, filter, and
concentrate under reduced pressure.

 Purification: Purify the crude product by flash column chromatography on silica gel to obtain
the desired amide.
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Caption: Workflow for a standard amide coupling reaction.

Conclusion

This guide has elucidated the structures and properties of [3-(Aminomethyl)phenoxy]lacetic
acid and 3-Aminomethyl-phenylacetic acid. While structurally similar, they are distinct chemical
entities. 3-Aminomethyl-phenylacetic acid (CAS: 113520-43-7) is a well-documented and
commercially available compound with established applications as a linker in the synthesis of
PROTACSs and other complex molecules for drug discovery. Researchers and scientists are
advised to carefully verify the CAS number and structure to ensure they are working with the
intended molecule for their specific application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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